Cas no 131805-94-2 (1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone)

• Product Name: 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone
• CAS No: 131805-94-2
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• MDL: MFCD00792434
• CID: 137309
• PubChem ID: 2736170
• Update Time: 2025-07-17

1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)-2-bromoethanone
• 2-bromo-1-[3,5-di(trifluoromethyl)phenyl]ethan-1-one
• 3',5'-Bis(trifluoromethyl)-2-bromoacetophenone
• 3,5-Bistrifluoromethyl-phenacyl bromide
• Ethanone,1-[3,5-bis(trifluoromethyl)phenyl]-2-bromo-
• 1-[3,5-bis(trifluoromethyl)phenyl]-2-bromoethanone
• 2-Bromo-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one
• 3,5-Bis(trifluoromethyl)phenacyl bromide
• BUTTPARK 41\03-56
• Nicergoline IMp. D (EP)
• a-BroMo-3',5'-bis(trifluoroMethyl)acetophenone
• 2-BROMO-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHANONE
• 3,5-Bis(trifluoromethyl)phenacylbromide97%
• 3,5-Bis(trifluoromethyl)phenacyl bromide 97%
• 3,5-bis(trifluoromethyl)phenacylbromide
• A806314
• 1-[3,5-Bis(trifluoromethyl)phenyl]-2-bromoethanone, AldrichCPR
• 1-[3,5-bis(trifluoromethyl)phenyl]-2-bromoethane-1-one
• 1-(3,5-Bis-trifluoromethyl-phenyl)-2-bromo-ethanone
• PS-9865
• 131805-94-2
• AKOS006032494
• 1-[3,5-Bis(Trifluoromethyl)Phenyl]-2-Bromoethan-1-One
• SCHEMBL630414
• 1-(3,5-Bis-trifluoromethyl-phenyl)-2-bromoethanone
• CHEMBL4648550
• 2-bromo-3',5'-bis(trifluoromethyl)acetophenone
• TrifluoroBromoacetophenone
• CS-0186233
• MFCD00792434
• DTXSID70371178
• SY062354
• Ethanone, 1-[3,5-bis(trifluoromethyl)phenyl]-2-bromo-
• 1-[3,5-Bis(Trifluoromethyl)Phenyl]-2-Bromo-Ethanone
• 3'',5''-Bis(trifluoromethyl)-2-bromoacetophenone
• 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone

• MDL： MFCD00792434
• Inchi： 1S/C10H5BrF6O/c11-4-8(18)5-1-6(9(12,13)14)3-7(2-5)10(15,16)17/h1-3H,4H2
• InChI Key： ZEKBFXJTIAEUOF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 333.94300
• Monoisotopic Mass: 333.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.665±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-46
• Boiling Point: 211.6±35.0 ºC (760 Torr),
• Flash Point: 81.8±25.9 ºC,
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 17.07000
• LogP: 4.30180

1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone

Recent Advances in the Study of 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone (CAS: 131805-94-2)

1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone (CAS: 131805-94-2) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the key areas of interest in recent research has been the role of 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone as a building block for the synthesis of trifluoromethylated compounds. The trifluoromethyl (CF3) group is known for its ability to enhance the metabolic stability, lipophilicity, and binding affinity of pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the synthesis of novel CF3-containing kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the compound's reactivity in nucleophilic substitution reactions, making it a valuable tool for medicinal chemists.

In addition to its synthetic utility, recent investigations have explored the biological effects of 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone. A preprint article from BioRxiv (2024) reported its potential as a covalent inhibitor of cysteine proteases, a class of enzymes implicated in various diseases, including neurodegenerative disorders and parasitic infections. The bromoethanone moiety of the compound was found to form a covalent bond with the active-site cysteine residue, leading to irreversible enzyme inhibition. This finding opens new avenues for the development of targeted therapies using this scaffold.

Another notable advancement is the application of 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone in materials science. Researchers have utilized its electrophilic properties to functionalize polymers and nanoparticles, enhancing their compatibility with biological systems. A 2023 study in ACS Applied Materials & Interfaces highlighted its use in the surface modification of drug delivery carriers, improving their stability and targeting efficiency. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone due to its sensitivity to moisture and light. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as discussed in a 2024 review article in Organic Process Research & Development. The review also addressed safety considerations, emphasizing the need for proper handling procedures to mitigate risks associated with its reactive nature.

In conclusion, 1-3,5-Bis(Trifluoromethyl)phenyl-2-bromoethanone (CAS: 131805-94-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule highlights its potential to contribute to the development of novel therapeutics and functional materials. Future research is expected to further explore its applications in drug design, enzyme inhibition, and nanotechnology, paving the way for innovative solutions to unmet medical needs.